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Compound of Interest

Compound Name: N-Cyclohexylmaleimide

Cat. No.: B155184

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enhanced thermal stability for Acrylonitrile Butadiene Styrene (ABS) plastics,
various heat-resistant modifiers are employed. This guide provides a comparative analysis of
N-Cyclohexylmaleimide (NCMI) against other common alternatives, namely N-
Phenylmaleimide (NPMI) and Alpha-methylstyrene (AMS). The following sections detail the
performance of these modifiers, supported by experimental data, to aid in material selection
and formulation development.

Performance Comparison of Heat-Resistant
Modifiers in ABS

The incorporation of heat-resistant modifiers into ABS resins aims to elevate the material's
glass transition temperature (Tg), thereby improving its dimensional stability at elevated
temperatures. The selection of a suitable modifier depends on the desired balance of thermal
resistance, mechanical properties, and processing characteristics.

Quantitative Performance Data

The following tables summarize the key performance indicators of ABS modified with N-
Cyclohexylmaleimide (NCMI), N-Phenylmaleimide (NPMI), and Alpha-methylstyrene (AMS). It
is important to note that direct comparative studies under identical conditions are limited. The
data for NCMI is derived from studies on a closely related Acrylonitrile-Chlorinated
Polyethylene-Styrene (ACS) resin, which serves as a strong indicator of its performance in
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ABS.[1] Data for NPMI and AMS is based on typical values reported in technical literature for
ABS formulations.

Table 1: Thermal Properties of Modified ABS

Heat Deflection

L Concentration Vicat Softening
Modifier . Temperature (HDT)
(wt%) Point (°C)
(°C)

N-
Cyclohexylmaleimide 0 105.0
(NCMI) in ACS
10 115.2
20 124.8
30 131.4
N-Phenylmaleimide

_ 0 ~95 ~88
(NPMI) in ABS
10 ~120 ~110
20 ~130 ~120

Alpha-methylstyrene
(AMS) based - 105-125 95-115

copolymers in ABS

Table 2: Mechanical Properties of Modified ABS
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. Concentration Izod Impact Tensile Strength
Modifier
(wt%) Strength (J/m) (MPa)
N-
Cyclohexylmaleimide 0 280 42.5
(NCMI) in ACS
10 310 45.0
20 290 48.5
30 250 46.0
Generally a slight _
o ) Generally an increase
N-Phenylmaleimide decrease with o )
] - ) ) with increasing
(NPMI) in ABS increasing

) concentration
concentration

Alpha-methylstyrene o
Can be maintained or _
(AMS) based - ) Generally an increase
_ slightly decreased
copolymers in ABS

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance data
tables. These protocols are based on internationally recognized standards.

Vicat Softening Temperature (VST) Test

Standard: ISO 306, ASTM D1525

Objective: To determine the temperature at which a standard indenter penetrates 1 mm into the
surface of a plastic test specimen under a constant load and a uniform rate of temperature
increase.

Apparatus:
 Vicat softening point apparatus with a heating bath (e.g., silicone oil)

e Flat-ended needle indenter with a circular cross-section of 1 mm?2
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e Loading weight (10 N or 50 N)
e Temperature measuring device
Procedure:

e Specimen Preparation: Prepare flat specimens with a thickness between 3 mm and 6.5 mm
and a width of at least 10 mm.

o Conditioning: Condition the specimens at 23 + 2 °C and 50 + 10% relative humidity for at
least 24 hours.

o Test Setup: Place the test specimen on the support in the heating bath. Lower the indenter
so that it rests on the surface of the specimen.

o Loading: Apply the specified load (10 N for Method A or 50 N for Method B) to the indenter
rod.

o Heating: Heat the bath at a uniform rate of 50 = 5 °C/h (Rate A) or 120 + 10 °C/h (Rate B).

o Measurement: Record the temperature at which the indenter has penetrated the specimen to
a depth of 1 + 0.01 mm. This temperature is the Vicat Softening Temperature.

Heat Deflection Temperature (HDT) Test

Standard: ISO 75, ASTM D648

Objective: To determine the temperature at which a standard test bar deflects by a specified
amount under a three-point bending load.

Apparatus:

HDT test apparatus with a heating bath

Specimen supports and loading edge

Loading system to apply a constant flexural stress (e.g., 0.45 MPa or 1.80 MPa)

Deflection measurement device
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Procedure:

e Specimen Preparation: Prepare rectangular test bars of specified dimensions (e.g., 120 mm
X 10 mm x 4 mm).

« Conditioning: Condition the specimens as per the material specification.

o Test Setup: Place the test specimen on the supports in the heating bath, positioned
edgewise.

o Loading: Apply the load to the center of the specimen to induce a flexural stress of either
0.45 MPa (Method B) or 1.80 MPa (Method A).

e Heating: Heat the bath at a uniform rate of 2 £ 0.2 °C/min.

o Measurement: Record the temperature at which the deflection of the center of the specimen
reaches a specified value (e.g., 0.25 mm for ASTM D648). This temperature is the Heat
Deflection Temperature.

Izod Impact Strength Test
Standard: ISO 180, ASTM D256

Objective: To determine the impact resistance of a plastic material by measuring the energy
absorbed in breaking a notched specimen.

Apparatus:

e Pendulum impact testing machine (Izod type)

e Specimen holding vise

¢ Notching machine to prepare a V-notch in the specimen
Procedure:

e Specimen Preparation: Prepare rectangular specimens of specified dimensions and create a
V-notch using the notching machine.
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» Conditioning: Condition the specimens at 23 + 2 °C and 50 + 10% relative humidity for at
least 40 hours.

o Test Setup: Clamp the notched specimen vertically in the vise with the notch facing the
direction of the pendulum strike.

e Impact: Release the pendulum, allowing it to strike and break the specimen.

o Measurement: Record the energy absorbed in breaking the specimen, which is indicated on
the machine's scale. The impact strength is calculated by dividing the absorbed energy by
the thickness of the specimen at the notch.

Tensile Strength Test

Standard: ISO 527, ASTM D638

Objective: To determine the tensile properties of a plastic material, including tensile strength,
tensile modulus, and elongation at break.

Apparatus:

e Universal testing machine with a load cell
» Grips to hold the specimen

» Extensometer to measure strain
Procedure:

e Specimen Preparation: Prepare dumbbell-shaped test specimens according to the standard
specifications.

» Conditioning: Condition the specimens as per the material specification.

o Test Setup: Mount the specimen in the grips of the universal testing machine. Attach the
extensometer to the gauge length of the specimen.
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o Testing: Apply a tensile load to the specimen at a constant crosshead speed until the
specimen fractures.

o Measurement: The testing machine records the applied load and the elongation of the
specimen. From the stress-strain curve, the tensile strength (maximum stress), tensile
modulus (slope of the initial linear portion), and elongation at break can be determined.

Visualizations
Chemical Structures of Heat-Resistant Modifiers
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Caption: Chemical structures of common heat-resistant modifiers for ABS.

Experimental Workflow for Performance Evaluation
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Caption: Workflow for evaluating the performance of heat-resistant ABS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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